Cas no 14442-48-9 (2-Pentenoic acid,2-cyano-3-phenyl-, ethyl ester)

2-Pentenoic acid,2-cyano-3-phenyl-, ethyl ester structure
14442-48-9 structure
Product Name:2-Pentenoic acid,2-cyano-3-phenyl-, ethyl ester
CAS No:14442-48-9
MF:C14H15NO2
MW:229.274403810501
CID:172277
PubChem ID:5783196
Update Time:2025-04-19

2-Pentenoic acid,2-cyano-3-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenoic acid,2-cyano-3-phenyl-, ethyl ester
    • Ethyl 2-cyano-3-phenyl delta<sup>2</sup>-pentenoate
    • ethyl (Z)-2-cyano-3-phenyl-pent-2-enoate
    • ethyl 2-cyano-3-phenylpent-2-enoate
    • 14442-48-9
    • ethyl (2E)-2-cyano-3-phenyl-2-pentenoate
    • NSC408238
    • AM20020495
    • ethyl (E)-2-cyano-3-phenylpent-2-enoate
    • NSC-408238
    • Inchi: 1S/C14H15NO2/c1-3-12(11-8-6-5-7-9-11)13(10-15)14(16)17-4-2/h5-9H,3-4H2,1-2H3/b13-12+
    • InChI Key: LYBDDDYNWSIADW-OUKQBFOZSA-N
    • SMILES: O(CC)C(/C(/C#N)=C(/C1C=CC=CC=1)\CC)=O

Computed Properties

  • Exact Mass: 229.11035
  • Monoisotopic Mass: 229.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09
  • LogP: 2.93688
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